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Compound of Interest

Compound Name: (2E)-butenoyl-CoA

Cat. No.: B15548116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(2E)-Butenoyl-CoA, commonly known as crotonoyl-CoA, is a pivotal intermediate in several

essential metabolic pathways, including the β-oxidation of fatty acids and the catabolism of the

amino acids lysine and tryptophan. Its strategic position at the crossroads of lipid and amino

acid metabolism makes it a molecule of significant interest for researchers in biochemistry,

metabolic disorders, and drug development. This technical guide provides an in-depth overview

of the structure, function, and relevant experimental methodologies associated with (2E)-
butenoyl-CoA.

Structure and Chemical Properties
(2E)-Butenoyl-CoA is an acyl-CoA thioester, characterized by a four-carbon unsaturated fatty

acyl chain attached to coenzyme A via a thioester bond. The "(2E)" designation specifies the

trans configuration of the double bond between the second and third carbon atoms of the

butenoyl group.

Chemical Structure:

The structure of (2E)-butenoyl-CoA consists of a butenoyl group linked to a coenzyme A

molecule. Coenzyme A itself is a complex molecule composed of β-mercaptoethylamine,

pantothenic acid (vitamin B5), and adenosine 3',5'-bisphosphate.
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Key Chemical Data:

Property Value

Chemical Formula C25H40N7O17P3S

Molecular Weight 835.61 g/mol

IUPAC Name

S-[2-[3-[[(2R)-4-[[[(2R,3S,4R,5R)-5-(6-

aminopurin-9-yl)-4-hydroxy-3-

phosphonooxyoxolan-2-yl]methoxy-

hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-

2-hydroxy-3,3-

dimethylbutanoyl]amino]propanoylamino]ethyl]

(2E)-but-2-enethioate

Synonyms
Crotonoyl-CoA, Crotonyl Coenzyme A, (E)-But-

2-enoyl-CoA

InChI Key KFWWCMJSYSSPSK-UHFFFAOYSA-N

SMILES

CC=CC(=O)SCCNC(=O)CCNC(=O)C(O)C(C)

(C)COP(O)(=O)OP(O)

(=O)OCC1OC(C(O)C1OP(O)

(O)=O)N1C=NC2=C(N)N=CN=C12

Biological Function and Metabolic Pathways
(2E)-Butenoyl-CoA is a critical intermediate in two major catabolic pathways: fatty acid β-

oxidation and the degradation of lysine and tryptophan.[1][2][3]

Fatty Acid β-Oxidation
In the mitochondrial matrix, the breakdown of fatty acids occurs through a cyclical process

called β-oxidation. (2E)-Butenoyl-CoA is formed during the first step of the second and

subsequent cycles of β-oxidation of even-numbered fatty acids. The enzyme acyl-CoA

dehydrogenase catalyzes the dehydrogenation of a saturated acyl-CoA (like butyryl-CoA),

introducing a trans double bond and forming (2E)-butenoyl-CoA.[4] This intermediate is then
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hydrated by enoyl-CoA hydratase to form β-hydroxybutyryl-CoA, which proceeds through the

remaining steps of the cycle.[4]

Butyryl-CoA Acyl-CoA
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Enoyl-CoA
Hydratase

(Crotonase)
β-Hydroxybutyryl-CoA

Click to download full resolution via product page

Diagram 1. Role of (2E)-Butenoyl-CoA in Fatty Acid β-Oxidation.

Lysine and Tryptophan Catabolism
(2E)-Butenoyl-CoA is also an intermediate in the degradation pathways of the amino acids L-

lysine, L-hydroxylysine, and L-tryptophan.[1][5] In these pathways, glutaryl-CoA is oxidatively

decarboxylated by the mitochondrial enzyme glutaryl-CoA dehydrogenase to produce (2E)-
butenoyl-CoA and CO2.[5][6] This (2E)-butenoyl-CoA can then enter the fatty acid β-

oxidation pathway for further metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15548116?utm_src=pdf-body-img
https://www.benchchem.com/product/b15548116?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Human Metabolome Database: Showing metabocard for Crotonoyl-CoA (HMDB0002009)
[hmdb.ca]

2. medchemexpress.com [medchemexpress.com]

3. Crotonyl-CoA - Wikipedia [en.wikipedia.org]

4. fiveable.me [fiveable.me]

5. Glutaryl-CoA dehydrogenase - Wikipedia [en.wikipedia.org]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [(2E)-Butenoyl-CoA: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15548116#2e-butenoyl-coa-structure-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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